Cas no 861792-55-4 (2,5-Dichloro-3-methylanisole)

2,5-Dichloro-3-methylanisole is a chlorinated aromatic ether with the molecular formula C₈H₈Cl₂O. This compound is characterized by the presence of two chlorine substituents and a methyl group on a methoxybenzene ring, imparting distinct electronic and steric properties. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The electron-withdrawing effects of the chlorine atoms enhance its reactivity in electrophilic substitution and coupling reactions, while the methoxy group contributes to solubility in organic solvents. Its stable structure and predictable reactivity make it a valuable building block for researchers in fine chemical development.
2,5-Dichloro-3-methylanisole structure
2,5-Dichloro-3-methylanisole structure
Product Name:2,5-Dichloro-3-methylanisole
CAS No:861792-55-4
MF:C8H8Cl2O
MW:191.054520606995
CID:5000730
Update Time:2025-11-01

2,5-Dichloro-3-methylanisole Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dichloro-3-methylanisole
    • Inchi: 1S/C8H8Cl2O/c1-5-3-6(9)4-7(11-2)8(5)10/h3-4H,1-2H3
    • InChI Key: RYGNKGZOEOVZNW-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=CC=1C)Cl)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2

2,5-Dichloro-3-methylanisole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010015441-250mg
2,5-Dichloro-3-methylanisole
861792-55-4 97%
250mg
$470.40 2023-08-31
Alichem
A010015441-500mg
2,5-Dichloro-3-methylanisole
861792-55-4 97%
500mg
$839.45 2023-08-31
Alichem
A010015441-1g
2,5-Dichloro-3-methylanisole
861792-55-4 97%
1g
$1475.10 2023-08-31

2,5-Dichloro-3-methylanisole Related Literature

Additional information on 2,5-Dichloro-3-methylanisole

Recent Advances in the Study of 2,5-Dichloro-3-methylanisole (CAS: 861792-55-4) in Chemical Biology and Pharmaceutical Research

The compound 2,5-Dichloro-3-methylanisole (CAS: 861792-55-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The following sections will delve into the key aspects of current research, highlighting both the challenges and opportunities associated with this molecule.

Recent studies have explored the synthetic pathways for 2,5-Dichloro-3-methylanisole, emphasizing its role as a versatile intermediate in the production of more complex pharmaceutical agents. Researchers have identified efficient methods for its synthesis, including catalytic chlorination and methylation processes, which yield high purity and scalability. These advancements are critical for ensuring the compound's availability for further biological testing and potential commercialization.

In terms of biological activity, preliminary investigations have revealed that 2,5-Dichloro-3-methylanisole exhibits moderate inhibitory effects on certain enzymatic targets, particularly those involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to suppress the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to validate these effects.

Another area of interest is the compound's potential as a building block for novel antimicrobial agents. Recent in vitro experiments have shown that derivatives of 2,5-Dichloro-3-methylanisole exhibit activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These results, while promising, underscore the need for additional research to optimize the compound's efficacy and reduce any potential cytotoxicity.

Despite these promising findings, challenges remain in the development of 2,5-Dichloro-3-methylanisole-based therapeutics. One major hurdle is the compound's relatively low solubility in aqueous solutions, which could limit its bioavailability. Researchers are currently exploring various formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to overcome this limitation. Additionally, the environmental impact of its synthesis and degradation pathways is being investigated to ensure sustainability.

In conclusion, 2,5-Dichloro-3-methylanisole (CAS: 861792-55-4) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery, particularly in the areas of anti-inflammatory and antimicrobial therapies. However, continued research is essential to address existing challenges and fully realize its therapeutic potential. This brief serves as a foundation for future studies and encourages collaboration among researchers to advance our understanding of this compound.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.